Cas no 118490-04-3 (1,3,5-Triazine-2,4-diamine,6-chloro-N4-octyl-N2,N2-di-2-propen-1-yl-)

• Product name: 1,3,5-Triazine-2,4-diamine,6-chloro-N4-octyl-N2,N2-di-2-propen-1-yl-
• CAS No: 118490-04-3
• MF: C₁₇H₂₈ClN₅
• MW: 337.89072227478
• CID: 190635
• PubChem ID: 189564

1,3,5-Triazine-2,4-diamine,6-chloro-N4-octyl-N2,N2-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-chloro-N4-octyl-N2,N2-di-2-propen-1-yl-
• 118490-04-3
• 6-chloro-4-N-octyl-2-N,2-N-bis(prop-2-enyl)-1,3,5-triazine-2,4-diamine
• 4-Chloro-6-(octylimino)-N,N-di(prop-2-en-1-yl)-1,6-dihydro-1,3,5-triazin-2-amine
• DTXSID10922688

• Inchi： InChI=1S/C42H74N5O11P/c1-6-7-8-9-10-11-12-13-14-15-18-21-24-27-39(48)54-34-36(35-56-59(52,53)55-33-32-47(3,4)5)57-40(49)28-25-22-19-16-17-20-23-26-31-45(2)37-29-30-38(46(50)51)42-41(37)43-58-44-42/h29-30,36H,6-28,31-35H2,1-5H3/t36-/m1/s1
• InChI Key： ORIATWTXJGGODP-PSXMRANNSA-N
• SMILES： CCCCCCCCCCCCCCCC(OC[C@H](COP(OCC[N+](C)(C)C)(=O)[O-])OC(CCCCCCCCCCN(C1=CC=C([N+]([O-])=O)C2=NON=C12)C)=O)=O

Computed Properties

• Exact Mass: 337.20364
• Monoisotopic Mass: 337.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 53.9Ų

Experimental Properties

• Density: 1.089
• Boiling Point: 473.7°C at 760 mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.556
• PSA: 53.94